Cas no 32599-84-1 (4-(1-Adamantyl)-2-nitrophenol)

• Product Name: 4-(1-Adamantyl)-2-nitrophenol
• CAS No: 32599-84-1
• MF: C₁₆H₁₉NO₃
• MW: 273.33
• MDL: MFCD01321115
• CID: 2950877
• Update Time: 2025-05-26

4-(1-Adamantyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-金刚烷基)-2-硝基苯酚
• 4-(1-Adamantyl)-2-nitrophenol

• MDL： MFCD01321115
• Inchi： 1S/C16H19NO3/c18-15-2-1-13(6-14(15)17(19)20)16-7-10-3-11(8-16)5-12(4-10)9-16/h1-2,6,10-12,18H,3-5,7-9H2
• InChI Key： DPVIOSXCEWUDET-UHFFFAOYSA-N
• SMILES： C1C(O)=C(C=C(C=1)C12CC3CC(CC(C1)C3)C2)[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),

4-(1-Adamantyl)-2-nitrophenol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on 4-(1-Adamantyl)-2-nitrophenol

Recent Advances in the Study of 4-(1-Adamantyl)-2-nitrophenol (CAS: 32599-84-1) in Chemical Biology and Pharmaceutical Research

4-(1-Adamantyl)-2-nitrophenol (CAS: 32599-84-1) is a chemically modified adamantane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique adamantyl and nitrophenol functional groups, exhibits intriguing biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the most notable advancements in the study of 4-(1-Adamantyl)-2-nitrophenol is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Researchers have demonstrated that the adamantyl group enhances the lipophilicity and bioavailability of the compound, making it a valuable scaffold for drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel antiviral agents targeting RNA-dependent RNA polymerases. The study reported that derivatives of 4-(1-Adamantyl)-2-nitrophenol exhibited potent inhibitory effects against several RNA viruses, including SARS-CoV-2.

In addition to its antiviral potential, recent investigations have explored the anti-inflammatory properties of 4-(1-Adamantyl)-2-nitrophenol. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound could modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. This finding suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also noted that the nitrophenol moiety plays a crucial role in the compound's ability to scavenge reactive oxygen species (ROS), further contributing to its anti-inflammatory effects.

Another area of active research involves the antimicrobial activity of 4-(1-Adamantyl)-2-nitrophenol. A 2023 paper in Antimicrobial Agents and Chemotherapy reported that the compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit key enzymatic processes. These findings underscore its potential as a lead compound for developing new antibiotics to address the growing problem of antimicrobial resistance.

Despite these promising results, challenges remain in the clinical translation of 4-(1-Adamantyl)-2-nitrophenol. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Recent efforts have focused on synthesizing water-soluble derivatives and evaluating their pharmacokinetic profiles. For example, a 2023 study in European Journal of Pharmaceutical Sciences reported the development of a PEGylated derivative with improved solubility and reduced cytotoxicity, paving the way for future in vivo studies.

In conclusion, 4-(1-Adamantyl)-2-nitrophenol (CAS: 32599-84-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its potential for structural modification, make it a valuable candidate for drug development. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, offering new avenues for treating viral infections, inflammatory diseases, and bacterial infections. As the field progresses, interdisciplinary collaborations will be essential to translate these findings into clinically viable therapies.